![molecular formula C18H15N3O2 B306779 2-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide](/img/structure/B306779.png)
2-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide
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Overview
Description
2-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide, also known as MCQ, is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. MCQ belongs to the class of quinoline derivatives and has been synthesized using various methods.
Mechanism of Action
The exact mechanism of action of 2-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide is not fully understood. However, it has been suggested that this compound exerts its biological activities by modulating various signaling pathways, including the NF-κB and MAPK pathways. This compound has also been found to induce apoptosis in cancer cells by activating caspase-3 and -9 and downregulating the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, and inhibit the activity of COX-2, an enzyme involved in the production of inflammatory mediators. This compound has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, and reduce the levels of reactive oxygen species in cells.
Advantages and Limitations for Lab Experiments
2-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. This compound has been found to exhibit various biological activities, making it a potential candidate for drug development. However, there are also limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.
Future Directions
There are several future directions for research on 2-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide. Further studies are needed to elucidate its mechanism of action and determine its safety and efficacy in vivo. This compound has been studied for its potential use in the treatment of neurodegenerative diseases, and more research is needed to determine its therapeutic potential. This compound has also been found to exhibit anticancer properties, and more studies are needed to determine its potential as a cancer therapeutic agent. Finally, this compound has been shown to have antioxidant and anti-inflammatory properties, and more research is needed to determine its potential use in the treatment of various inflammatory and oxidative stress-related disorders.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has several advantages for lab experiments, but there are also limitations to using it in research. Further studies are needed to determine its safety and efficacy and explore its potential as a therapeutic agent for various diseases.
Synthesis Methods
2-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide has been synthesized using different methods, including the condensation reaction of 2-methylquinoline-3-carbaldehyde and 6-oxocyclohexa-2,4-dien-1-carboxylic acid hydrazide in the presence of glacial acetic acid. Another method involves the reaction of 2-methylquinoline-3-carboxaldehyde and 6-oxocyclohexa-2,4-dienoic acid hydrazide in the presence of ethanol and sodium hydroxide. The synthesis of this compound has also been achieved using microwave irradiation and ultrasound-assisted methods.
Scientific Research Applications
2-methyl-N'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide has been studied for its potential applications in scientific research. It has been found to exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have a protective effect against oxidative stress-induced damage in cells. This compound has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C18H15N3O2 |
---|---|
Molecular Weight |
305.3 g/mol |
IUPAC Name |
2-methyl-N//'-[(E)-(6-oxocyclohexa-2,4-dien-1-ylidene)methyl]quinoline-3-carbohydrazide |
InChI |
InChI=1S/C18H15N3O2/c1-12-15(10-13-6-2-4-8-16(13)20-12)18(23)21-19-11-14-7-3-5-9-17(14)22/h2-11,19H,1H3,(H,21,23)/b14-11+ |
InChI Key |
WLERBMIUKQGDBJ-SDNWHVSQSA-N |
Isomeric SMILES |
CC1=NC2=CC=CC=C2C=C1C(=O)NN/C=C/3\C=CC=CC3=O |
SMILES |
CC1=NC2=CC=CC=C2C=C1C(=O)NNC=C3C=CC=CC3=O |
Canonical SMILES |
CC1=NC2=CC=CC=C2C=C1C(=O)NNC=C3C=CC=CC3=O |
Origin of Product |
United States |
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